Cas no 1331270-58-6 (N-(3-methoxyphenyl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide)

• Product Name: N-(3-methoxyphenyl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• CAS No: 1331270-58-6
• MF: C₁₇H₁₆N₆O₃
• MW: 352.34734249115
• CID: 6032037
• PubChem ID: 49745649
• Update Time: 2025-06-13

N-(3-methoxyphenyl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• N-(3-methoxyphenyl)-3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
• N-(3-methoxyphenyl)-3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
• F6064-0989
• AKOS024796772
• N-(3-methoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
• 1331270-58-6

• Inchi： 1S/C17H16N6O3/c1-25-13-5-2-4-12(8-13)20-17(24)23-9-11(10-23)16-21-15(22-26-16)14-18-6-3-7-19-14/h2-8,11H,9-10H2,1H3,(H,20,24)
• InChI Key： ZHMQSXLFUGDMBM-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(NC3C=CC=C(C=3)OC)=O)C2)=NC(C2N=CC=CN=2)=N1

Computed Properties

• Exact Mass: 352.12838839g/mol
• Monoisotopic Mass: 352.12838839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų

Additional information on N-(3-methoxyphenyl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide

Comprehensive Overview of N-(3-methoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide (CAS 1331270-58-6)

N-(3-methoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide (CAS 1331270-58-6) is a structurally complex heterocyclic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research. This molecule features a unique combination of pyrimidine, 1,2,4-oxadiazole, and azetidine moieties, which are known for their diverse biological activities. The presence of these functional groups makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

Recent studies have highlighted the potential of N-(3-methoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide as a modulator of key signaling pathways. Researchers are particularly interested in its ability to interact with protein kinases, which play a critical role in cell proliferation and differentiation. This has led to increased searches for "kinase inhibitors" and "oxadiazole derivatives in drug design," reflecting the growing demand for novel therapeutic agents. The compound's azetidine ring also contributes to its metabolic stability, a hot topic in modern pharmacology.

From a synthetic perspective, the preparation of CAS 1331270-58-6 involves multi-step organic reactions, including cyclization and coupling techniques. The 1,2,4-oxadiazole scaffold, in particular, is synthesized via condensation reactions, which are frequently discussed in academic forums and patent literature. Given the rising interest in "green chemistry" and "sustainable synthesis," researchers are exploring eco-friendly methods to produce such heterocycles, aligning with global trends toward environmentally conscious science.

The pharmacological profile of N-(3-methoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is under rigorous investigation. Preliminary data suggest its potential applications in neurodegenerative diseases and autoimmune conditions, areas where patients and clinicians actively seek breakthroughs. Online queries such as "new treatments for Alzheimer's" and "oxadiazole-based therapeutics" underscore the public's interest in innovative solutions. Its methoxyphenyl group further enhances its bioavailability, a key factor in drug development.

In addition to its therapeutic potential, CAS 1331270-58-6 is a subject of computational chemistry studies. Molecular docking simulations predict high binding affinity for specific G-protein-coupled receptors (GPCRs), a trending topic in AI-driven drug discovery. This aligns with frequent searches for "computational drug design" and "machine learning in chemistry," highlighting the intersection of technology and pharmaceutical science. The compound's pyrimidine core also makes it a valuable scaffold for fragment-based drug discovery.

Quality control and analytical characterization of N-(3-methoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide rely on advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and consistency, critical for regulatory approval. Searches for "HPLC analysis of heterocycles" and "NMR interpretation" reflect the technical demands of researchers working with such compounds. The azetidine-carboxamide linkage in its structure further necessitates precise analytical validation.

Looking ahead, the development of CAS 1331270-58-6 derivatives is a vibrant area of research. Structure-activity relationship (SAR) studies aim to optimize its efficacy while minimizing off-target effects. This resonates with popular queries like "how to improve drug selectivity" and "SAR of oxadiazoles." The compound's versatility positions it as a cornerstone for future small-molecule drug development, particularly in personalized medicine.

In summary, N-(3-methoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide (CAS 1331270-58-6) represents a compelling case study in modern drug discovery. Its multifaceted chemistry, biological relevance, and alignment with cutting-edge research trends make it a compound of enduring interest. As science advances, this molecule may well emerge as a key player in addressing unmet medical needs, driven by both academic curiosity and real-world health challenges.